Cas no 1361903-41-4 (Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate
• CAS No: 1361903-41-4
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931871
• Update Time: 2025-08-05

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)7-8(10(12)13)15-5-6(4-14)9(7)17-2/h5,10H,3-4,14H2,1-2H3
• InChI Key： QGBNDNWXLJCDQR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(=CN=1)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate, with the CAS number 1361903-41-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups. The presence of an aminomethyl group at position 5, a difluoromethyl group at position 2, and a methoxy group at position 4, along with an ethyl ester at position 3, contributes to its distinctive chemical properties and potential applications.

The synthesis of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and nucleophilic substitution. These methods not only enhance the yield but also improve the overall purity of the product, making it suitable for various downstream applications.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyridine ring system is known for its ability to interact with various biological targets, including enzymes and receptors. The substitution pattern on the pyridine ring in Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable candidate for further exploration in oncology and inflammation-related diseases.

In addition to its medicinal applications, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate has shown potential in agrochemicals. Its ability to modulate plant growth hormones suggests its utility as a herbicide or plant growth regulator. Field trials conducted under controlled conditions have indicated that this compound can effectively inhibit the growth of certain weeds without causing significant harm to crops. This dual functionality underscores its versatility across different industries.

The environmental impact of Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate is another critical area of research. Studies have been conducted to assess its biodegradability and potential toxicity to non-target organisms. Preliminary results suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is required to fully understand its ecological footprint and ensure sustainable use.

From a structural perspective, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate exhibits interesting electronic properties due to the electron-donating and electron-withdrawing groups attached to the pyridine ring. These properties influence its reactivity in both synthetic and biological systems. Computational studies using density functional theory (DFT) have provided insights into the electronic distribution and reactivity patterns, which are essential for designing analogs with improved properties.

In conclusion, Ethyl 5-(aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-carboxylate represents a multifaceted compound with diverse applications across medicinal chemistry and agrochemicals. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for addressing complex challenges in these fields. Continued research will undoubtedly unlock further potential uses and refine its role in both therapeutic and agricultural contexts.